Cas no 2228802-67-1 (tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate
• CAS No: 2228802-67-1
• MF: C₁₄H₂₂ClN₃O₂
• MW: 299.796382427216
• CID: 6069972
• PubChem ID: 165796217
• Update Time: 2025-05-25

tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate
• tert-butyl N-[2-amino-3-(2-chloro-6-methylpyridin-4-yl)propyl]carbamate
• 2228802-67-1
• EN300-1900112

• Inchi： 1S/C14H22ClN3O2/c1-9-5-10(7-12(15)18-9)6-11(16)8-17-13(19)20-14(2,3)4/h5,7,11H,6,8,16H2,1-4H3,(H,17,19)
• InChI Key： XWEJOSDFHIUJGJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 299.1400546g/mol
• Monoisotopic Mass: 299.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate

Professional Introduction to Compound with CAS No. 2228802-67-1 and Product Name: tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate

The compound with CAS No. 2228802-67-1 and the product name tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including an amino group, a carbamate moiety, and a pyridine ring with chloro and methyl substitutions, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of small molecule drug discovery has highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The pyridine core in tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate is particularly noteworthy, as pyridine derivatives have been extensively studied for their pharmacological properties. Specifically, the 2-chloro substituent at the 6-position and the methyl group at the 6-position of the pyridine ring contribute to the compound's unique electronic and steric properties, which can influence its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. The N-2-amino group provides a site for further functionalization, allowing chemists to explore various derivatization strategies. For instance, introducing additional substituents or linking this compound to other molecular fragments could yield novel compounds with enhanced biological activity. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new drugs targeting specific diseases.

In the context of current pharmaceutical research, there is growing interest in compounds that can modulate enzyme activity or interact with cellular receptors. The tert-butyl carbamate moiety in tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate is particularly relevant here, as carbamates are known to exhibit inhibitory effects on various enzymes. This feature has been exploited in the development of drugs that target enzymes involved in metabolic pathways or signal transduction cascades. The tert-butyl group also contributes to steric hindrance, which can be strategically employed to optimize binding interactions with biological targets.

Moreover, the structural features of this compound align well with recent trends in drug design, which emphasize the use of multi-target directed ligands (MTDLs). MTDLs are designed to interact with multiple biological targets simultaneously, thereby increasing their therapeutic efficacy and reducing side effects. The combination of an amino group, a carbamate moiety, and a pyridine ring with chloro and methyl substituents makes tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate a promising candidate for such an approach. By interacting with multiple targets, this compound could potentially offer a more comprehensive therapeutic profile compared to traditional single-target drugs.

Recent studies have also demonstrated the importance of computational methods in optimizing small molecule drug candidates. Molecular modeling techniques can be used to predict how tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate interacts with biological targets at the atomic level. These insights can guide chemists in modifying the compound's structure to improve its potency, selectivity, and pharmacokinetic properties. For instance, computational studies might reveal that certain regions of the molecule require further optimization to enhance binding affinity or reduce toxicity.

The synthesis of tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-yl)propylcarbamate involves several key steps that highlight its complexity as a chemical entity. The introduction of the amino group at the 2-position requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the carbamate moiety necessitates careful selection of reagents and catalysts to achieve optimal results. The presence of the pyridine ring with chloro and methyl substituents further complicates synthesis but also adds to the compound's potential utility in drug development.

In conclusion, tert-butyl N-2-amino-3-(2-chloro-6-methylpyridin-4-y1)propylcarbamate (CAS No. 2228802 -67 -1) represents a significant advancement in pharmaceutical chemistry due to its intricate molecular structure and potential applications in drug development. Its versatility as a scaffold for further chemical modifications and biological evaluations makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents. With ongoing research focusing on multi-target directed ligands and computational methods for optimizing small molecule drug candidates, this compound is poised to play a crucial role in future pharmaceutical innovations.